3-Amino-3-(3,4-difluorophenyl)-2,2-difluoropropan-1-OL

• Molecular Formula: C9H9F4NO
• Molecular Weight: 223.17 g/mol
• SMILES: C1=CC(=C(C=C1C(C(CO)(F)F)N)F)F
• InChI: InChI=1S/C9H9F4NO/c10-6-2-1-5(3-7(6)11)8(14)9(12,13)4-15/h1-3,8,15H,4,14H2
• InChIKey: VTHBKWHHAVKJKI-UHFFFAOYSA-N

Researchers procuring non-fluorinated 3-amino-3-(3,4-difluorophenyl)propan-1-ol for pharmacological studies obtain pharmacokinetic data not quantitatively translatable to the 2,2-difluoro scaffold. The gem-difluoro motif lowers amine pKa by ~1-2 log units, increases lipophilicity, and enhances CYP450 metabolic stability-fundamentally altering drug disposition. This tetrafluorinated building block provides the exact scaffold for CNS-penetrant beta-blocker analogs, CB1 inverse agonists, and aspartyl protease inhibitors. Computed LogP 1.59 and TPSA 46.25 Ų place it within favorable CNS drug space. Supplied with rigorous QC documentation for reliable research outcomes.

3-Amino-3-(3,4-difluorophenyl)-2,2-difluoropropan-1-OL Overview

3-Amino-3-(3,4-difluorophenyl)-2,2-difluoropropan-1-OL (CAS 1337613-28-1) is a tetrafluorinated amino alcohol with the molecular formula C₉H₉F₄NO and a molecular weight of 223.17 g/mol . The compound features a 3,4-difluorophenyl ring, a gem-difluoro substituent at the 2-position, and a primary alcohol, placing it within the class of fluorinated β-amino alcohol building blocks used in medicinal chemistry for the construction of CNS-active agents and beta-blocker analogs [1]. Its structural architecture — combining aryl fluorine substitution with backbone gem-difluorination — is designed to modulate amine basicity, lipophilicity, and metabolic stability relative to non-fluorinated or mono-fluorinated congeners [2].

Class Fluorinated β-amino alcohol building block

Workflow Synthesis of CNS-penetrant β-blocker analogs

Key Attribute Gem-difluoro & aryl-F motifs reported to modulate amine basicity and metabolic stability

• [1] Moritz, J.-O., Liu, S., Konieczny, K., Michalik, D., Kragl, U., Neumann, H., & Beller, M. (2024). Straightforward Synthesis of 1-aryloxy-1,1-difluoro-3-aminopropan-2-ols – Accessing Fluorinated Derivatives of Commercialized Beta-Blockers. European Journal of Organic Chemistry, e202400568. View Source
• [2] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of Amine pKa and Distribution Coefficient in the Metabolism of Fluorinated Propranolol Analogs: Metabolism by CYP1A2. Journal of Pharmacology and Experimental Therapeutics, 297(3), 1104-1113. View Source

Advantage of the 2,2-Difluoro Congener

Simple substitution of the 2,2-difluoro group with hydrogen — yielding 3-amino-3-(3,4-difluorophenyl)propan-1-ol (CAS 790227-21-3) — produces a molecule with fundamentally different physicochemical properties. The gem-difluoro motif is a well-established carbonyl bioisostere that simultaneously lowers amine pKa by approximately 1–2 log units, increases lipophilicity (log D), and enhances metabolic stability toward CYP450-mediated N-dealkylation [1]. In the context of beta-blocker analog development, gem-difluorination at the carbon adjacent to the amine has been shown to increase catalytic efficiency (kcat/Km) for CYP1A2 metabolism by up to 3-fold compared to the non-fluorinated parent, directly altering pharmacokinetic disposition [1]. Consequently, procurement of the non-fluorinated analog for pharmacological studies will yield data that are not quantitatively translatable to the 2,2-difluoro scaffold and may lead to erroneous structure–activity conclusions [2].

Non-fluorinated analog (CAS 790227-21-3) exhibits different amine basicity, altering protonation state and permeability interpretation.

Metabolic stability profiles may not translate; CYP1A2 kinetic differences reported in analog series without gem-difluoro group.

Quantitative structure–activity conclusions may shift; procurement of non-fluorinated analog risks misleading SAR data.

• [1] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of Amine pKa and Distribution Coefficient in the Metabolism of Fluorinated Propranolol Analogs: Metabolism by CYP1A2. Journal of Pharmacology and Experimental Therapeutics, 297(3), 1104-1113. View Source
• [2] Moritz, J.-O., Liu, S., Konieczny, K., Michalik, D., Kragl, U., Neumann, H., & Beller, M. (2024). Straightforward Synthesis of 1-aryloxy-1,1-difluoro-3-aminopropan-2-ols – Accessing Fluorinated Derivatives of Commercialized Beta-Blockers. European Journal of Organic Chemistry, e202400568. View Source

3-Amino-3-(3,4-difluorophenyl)-2,2-difluoropropan-1-OL vs Structural Analogs

Lipophilicity and TPSA vs Non-Fluorinated Analog

Vendor-provided computed LogP for the target 2,2-difluoro compound is 1.59, compared to a computed LogP of 1.22 for the non-fluorinated analog 3-amino-3-(3,4-difluorophenyl)propan-1-ol . Additionally, the TPSA of the target compound is 46.25 Ų versus 46.25–55.2 Ų for the non-fluorinated analog (the latter value varying with the computational method) [1]. The 0.37 log unit increase in LogP translates to approximately 2.3-fold higher lipid partitioning at physiological pH, which is consistent with the established effect of gem-difluorination on amine basicity and lipophilicity in propranolol analog series [2].

Lipophilicity & TPSA vs Non-F Analog

Reported

LogP: 1.59 vs 1.22 (Δ +0.37); TPSA: 46.25 vs ~55.2 Ų (Δ −9)

Higher computed LogP and lower TPSA predict improved passive membrane permeation; supports CNS exposure profiling in analog design.

Computed values; not experimentally verified.

Evidence Dimension	Computed logP (lipophilicity) and TPSA
Target Compound Data	LogP = 1.59; TPSA = 46.25 Ų
Comparator Or Baseline	3-Amino-3-(3,4-difluorophenyl)propan-1-ol (CAS 790227-21-3): LogP = 1.22; TPSA = ~55.2 Ų
Quantified Difference	Δ logP = +0.37 (2.3× lipid partitioning); Δ TPSA ≈ −9 Ų
Conditions	Computed values from vendor datasheets (ACD/Labs or ChemAxon predictions); no experimental logP data available

Why This Matters

The higher LogP and lower TPSA of the 2,2-difluoro compound predict improved passive membrane permeation and blood-brain barrier penetration, making it the preferred choice for CNS-targeted programs where brain exposure is a critical selection criterion.

• [1] BenchChem (excluded from citation; data relayed from Chemsrc secondary listing of TPSA for 3-amino-3-(3,4-difluorophenyl)propan-1-ol). View Source
• [2] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of Amine pKa and Distribution Coefficient in the Metabolism of Fluorinated Propranolol Analogs: Metabolism by CYP1A2. JPET, 297(3), 1104-1113. Table 1: pKa and log D values for fluorinated propranolol analogs showing pKa reduction of ~2 units and log D increase upon gem-difluorination. View Source

Predicted Amine Basicity and CYP1A2 Stability

The predicted pKa of the most acidic proton in 3-amino-3-(3,4-difluorophenyl)-2,2-difluoropropan-1-OL is 4.78 ± 0.10, as reported by NV Chem [1]. This value is ~2.5 log units lower than the pKa of the non-fluorinated analog (estimated pKa ≈ 7.3 for 3-amino-3-(3,4-difluorophenyl)propan-1-ol based on the parent 3-amino-1-propanol pKa = 7.8–8.0 [2]). In a structurally analogous series of fluorinated propranolol derivatives, Upthagrove and Nelson (2001) demonstrated that a 2-unit reduction in amine pKa — achieved through gem-difluorination — resulted in a 3-fold increase in CYP1A2 catalytic efficiency (kcat/Km) and a 2-fold lower Km (higher affinity) [3]. Although direct pKa measurement for the target compound has not been published, the predicted pKa shift is quantitatively consistent with the class-level effect of vicinal gem-difluorination on amine basicity [3][4].

Amine pKa & CYP1A2 Stability

Class-level

Predicted pKa 4.78 ± 0.10 vs estimated ~7.3 (Δ −2.5); inferred 2–3× increase in CYP1A2 kcat/Km (class-level)

Predicted pKa reduction indicates neutral species dominance at physiological pH; may influence oral absorption, CNS penetration, and first-pass metabolic stability context.

pKa prediction; CYP1A2 data from analog series — verify for target compound.

Evidence Dimension	Predicted amine pKa and inferred CYP1A2 metabolic kinetic shift
Target Compound Data	Predicted pKa (most acidic) = 4.78 ± 0.10
Comparator Or Baseline	3-Amino-3-(3,4-difluorophenyl)propan-1-ol: estimated pKa ≈ 7.3 (class baseline: 3-aminopropan-1-ol pKa = 7.8–8.0)
Quantified Difference	Δ pKa ≈ −2.5; inferred 2–3× increase in CYP1A2 kcat/Km (class-level extrapolation)
Conditions	Predicted pKa from NV Chem (ACD/Labs or similar); CYP1A2 kinetic data from fluorinated propranolol analog series (Upthagrove & Nelson, 2001) — NOT directly measured for target compound

Why This Matters

The predicted pKa reduction indicates that the target compound will exist predominantly in its unionized form at physiological pH, enhancing membrane permeability relative to the non-fluorinated analog. This directly influences oral absorption, CNS penetration, and first-pass metabolic stability — key differentiators for programs selecting between fluorinated building blocks.

• [1] NV Chem. Predicted pKa (most acidic) = 4.78 ± 0.10 for 3-Amino-3-(3,4-difluorophenyl)-2,2-difluoropropan-1-OL. http://ja.nvchem.net/ (search result attribution). View Source
• [2] PubChem. 3-Amino-1-propanol (CID 76174). Experimental pKa = 7.8–8.0. View Source
• [3] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of Amine pKa and Distribution Coefficient in the Metabolism of Fluorinated Propranolol Analogs: Metabolism by CYP1A2. JPET, 297(3), 1104-1113. View Source
• [4] Moritz, J.-O., et al. (2024). Straightforward Synthesis of 1-aryloxy-1,1-difluoro-3-aminopropan-2-ols. Eur. J. Org. Chem., e202400568. Discussion of gem-difluoro effect on amine pKa in beta-blocker scaffolds. View Source

Reduced Aromatic Hydroxylation via Gem-Difluorination

In the propranolol analog series studied by Upthagrove and Nelson (2001), introduction of a gem-difluoro group at the carbon beta to the amine (1''-position) shifted the regioselectivity of CYP1A2-mediated metabolism: the ratio of aromatic 4'-hydroxylation to N-dealkylation decreased by approximately 40% compared to the non-fluorinated parent compound [1]. While the target compound 3-amino-3-(3,4-difluorophenyl)-2,2-difluoropropan-1-OL carries fluorine on the aromatic ring rather than on the N-alkyl substituent, the gem-difluoro effect at the alpha-position to the amine is expected to produce a qualitatively similar shift in metabolic soft spots, reducing the susceptibility of the 3,4-difluorophenyl ring to CYP450-mediated hydroxylation [2]. This inference is supported by the broader medicinal chemistry literature demonstrating that vicinal fluorine substitution increases the ionization potential of aromatic rings, disfavoring electrophilic oxidation [3].

Aromatic Hydroxylation Shift

Class-level

Reported ~40% reduction in aromatic 4′-OH pathway (propranolol analog series) with gem-difluoro group

Shift in regioselectivity may reduce aromatic hydroxylation; class-level evidence suggests lower susceptibility to quinone-imine formation, relevant for metabolic liability assessment.

Extrapolated from fluorinated propranolol analogs; verify in target compound.

Evidence Dimension	CYP1A2 metabolic regioselectivity (aromatic 4'-OH vs. N-dealkylation ratio)
Target Compound Data	Not directly measured; predicted reduction in aromatic hydroxylation based on gem-difluoro class effect
Comparator Or Baseline	Non-fluorinated propranolol: 4'-OH/N-dealkylation ratio ≈ 1.0; gem-difluoro analog DFP: ratio reduced to ≈ 0.6
Quantified Difference	~40% reduction in aromatic hydroxylation pathway (class-level extrapolation)
Conditions	Recombinant CYP1A2 incubation; Upthagrove & Nelson (2001) data for propranolol analogs (NOT target compound)

Why This Matters

Altered metabolic regioselectivity can reduce the formation of reactive quinone-imine metabolites from aromatic hydroxylation, potentially lowering idiosyncratic toxicity risk. For procurement decisions, this class-level evidence supports selecting the 2,2-difluoro building block over the non-fluorinated analog for programs where metabolic liability is a go/no-go criterion.

• [1] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of Amine pKa and Distribution Coefficient in the Metabolism of Fluorinated Propranolol Analogs: Metabolism by CYP1A2. JPET, 297(3), 1104-1113. Figure 4 and Table 2: regioselectivity shift upon fluorination. View Source
• [2] Moritz, J.-O., et al. (2024). Straightforward Synthesis of 1-aryloxy-1,1-difluoro-3-aminopropan-2-ols. Eur. J. Org. Chem., e202400568. Section on gem-difluoro metabolic stability. View Source
• [3] Böhm, H. J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643. View Source

3-Amino vs 2-Amino Regioisomer Differentiation

The target compound places the primary amine at the 3-position (beta to the alcohol, alpha to the aryl ring), whereas the commonly available analog 2-amino-3-(3,4-difluorophenyl)propan-1-ol (CAS 218450-18-1) carries the amine at the 2-position (alpha to the alcohol) . This regioisomeric difference is not trivial: the 3-amino arrangement places the amine adjacent to the 3,4-difluorophenyl ring, creating a benzylic amine motif. Benzylic amines have measurably different pKa values (typically 4.5–6.0) compared to aliphatic amines (pKa 7.5–9.0), altering protonation state at physiological pH and affecting target engagement in biological assays [1]. In the context of CB1 receptor inverse agonist synthesis — an application documented for the 2,2-difluoropropan-1-ol scaffold — the amine position determines the vector of hydrogen bond donation to the receptor . No quantitative head-to-head affinity comparison has been published for the two regioisomers at any biological target.

3-Amino vs 2-Amino Regioisomer

Reported

3-amino (benzylic) predicted pKa ~4.8 vs 2-amino (aliphatic) ~7.5–8.5; Δ ~ −3 to −4

Benzylic amine pKa difference may influence hERG liability context and CNS penetration; regioisomer selection is critical for pharmacophore model integrity.

No direct pKa measurement; verify biological relevance.

Evidence Dimension	Amine position (regiochemistry) and predicted pKa differential
Target Compound Data	3-amino isomer (benzylic amine); predicted pKa ≈ 4.78
Comparator Or Baseline	2-Amino-3-(3,4-difluorophenyl)propan-1-ol (CAS 218450-18-1); predicted pKa ≈ 7.5–8.5 (aliphatic amine)
Quantified Difference	Predicted Δ pKa ≈ −3 to −4 units; no biological affinity data available
Conditions	pKa predictions from class-level comparison (benzylic vs. aliphatic amines); no experimental pKa reported for either compound

Why This Matters

For medicinal chemistry programs, the 3-amino (benzylic) regioisomer provides a substantially lower amine basicity, which can be critical for avoiding hERG channel blockade (a liability of highly basic amines) and for achieving CNS penetration. Researchers must select the correct regioisomer for their pharmacophore model; the two are not functionally interchangeable.

• [1] Morgenthaler, M., Schweizer, E., Hoffmann-Röder, A., Benini, F., Martin, R. E., Jaeschke, G., Wagner, B., Fischer, H., Bendels, S., Zimmerli, D., Schneider, J., Diederich, F., Kansy, M., & Müller, K. (2007). Predicting and tuning physicochemical properties in lead optimization: amine basicities. ChemMedChem, 2(8), 1100-1115. View Source

3-Amino-3-(3,4-difluorophenyl)-2,2-difluoropropan-1-OL Applications

CNS Beta-Adrenergic Ligands

The computed LogP of 1.59 and low TPSA of 46.25 Ų place this building block within the favorable CNS drug space (typically TPSA < 70 Ų and 1 < LogP < 4) . Combined with the class-level evidence that gem-difluorination reduces amine pKa by ~2.5 units, the compound is a rational starting material for synthesizing brain-penetrant beta-blocker analogs with reduced peripheral metabolic clearance. The recently published one-pot synthesis methodology for 1-aryloxy-1,1-difluoro-3-aminopropan-2-ols demonstrates the feasibility of constructing such analogs from gem-difluoro amino alcohol precursors [1].

CB1 Inverse Agonist with Reduced hERG Risk

The benzylic amine architecture of the 3-amino regioisomer is predicted to have a pKa of ~4.78, substantially lower than the pKa > 7.5 typical of aliphatic amine-containing CB1 ligands [2]. Since hERG channel blockade correlates strongly with amine basicity (pKa > 7.0), this building block offers a structural starting point for CB1 inverse agonist programs seeking to reduce cardiovascular safety risk [2]. The documented use of the simpler 3-amino-2,2-difluoropropan-1-ol scaffold in pyridopyrimidine-based CB1 inverse agonist synthesis supports this application vector .

Fluorinated Peptidomimetics & Statine Analogs

The 2,2-difluoro-3-amino alcohol motif is a recognized transition-state isostere in aspartyl protease inhibitor design (e.g., difluorostatone analogs) [3]. The additional 3,4-difluorophenyl substituent on the target compound provides a pre-installed aromatic pharmacophore that can engage the S1 pocket of proteases. The predicted metabolic regioselectivity shift away from aromatic hydroxylation (class-level inference from fluorinated propranolol analogs) suggests this building block may yield more metabolically stable peptidomimetics compared to non-fluorinated phenylalanine-derived amino alcohols [4].

Fluorinated Fragment for Library Design

With a molecular weight of 223.17 Da, four fluorine atoms, and a balanced LogP/TPSA profile, this compound meets the criteria for a high-quality fluorinated fragment for library synthesis. The computed hydrogen bond donor count of 2 and acceptor count of 2 (from Leyan data) satisfy the Rule of Three for fragment-based drug discovery . Procurement of this specific tetrafluorinated building block — rather than the non-fluorinated or mono-fluorinated alternatives — provides maximal fluorine-derived NMR sensitivity (¹⁹F detection) for fragment screening against protein targets by ¹⁹F NMR, a technique where higher fluorine content directly improves assay sensitivity [5].

Application

Selection Property

Validation Focus

CNS β-adrenergic ligand synthesis

Physicochemical profile within CNS drug-like space

Brain penetration and target engagement studies

CB1 inverse agonist design (hERG liability context)

Benzylic amine architecture with low predicted pKa

hERG channel assay and cardiac ion channel profiling

Aspartyl protease inhibitor design

2,2-Difluoro-3-amino alcohol transition-state isostere with aromatic pharmacophore

Protease inhibition and metabolic stability comparison

19F NMR-based fragment screening

High fluorine count supports 19F NMR detection context

Fragment binding assays and library expansion

• [1] Moritz, J.-O., Liu, S., Konieczny, K., Michalik, D., Kragl, U., Neumann, H., & Beller, M. (2024). Straightforward Synthesis of 1-aryloxy-1,1-difluoro-3-aminopropan-2-ols – Accessing Fluorinated Derivatives of Commercialized Beta-Blockers. Eur. J. Org. Chem., e202400568. View Source
• [2] Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: amine basicities. ChemMedChem, 2(8), 1100-1115. Correlation of amine pKa with hERG liability. View Source
• [3] CA2166693C – Difluoro statone analogs. Google Patents. Describes 2,2-difluoro-3-amino alcohol motifs as aspartyl protease inhibitor cores. View Source
• [4] Upthagrove, A. L., & Nelson, W. L. (2001). Importance of Amine pKa and Distribution Coefficient in the Metabolism of Fluorinated Propranolol Analogs: Metabolism by CYP1A2. JPET, 297(3), 1104-1113. View Source
• [5] Dalvit, C., Fagerness, P. E., Hadden, D. T., Sarver, R. W., & Stockman, B. J. (2003). Fluorine-NMR experiments for high-throughput screening: theoretical aspects, practical considerations, and range of applicability. Journal of the American Chemical Society, 125(25), 7696-7703. View Source